N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide
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Description
N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiviral Properties
Furan-carboxamide derivatives have been investigated for their antimicrobial and antiviral properties. A study highlighted the synthesis and biological characterization of furan-carboxamide derivatives as potent inhibitors of the influenza A H5N1 virus. Systematic structure–activity relationship (SAR) studies demonstrated the significance of specific substituents on the anti-influenza activity, with certain derivatives showing promising results against H5N1 strains (Yongshi et al., 2017).
Antiprotozoal Activity
Research has also explored the antiprotozoal potential of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, compounds related to the chemical structure of interest. These studies have yielded compounds with strong DNA affinities and significant in vitro and in vivo activity against protozoal infections, highlighting their potential as antiprotozoal agents (Ismail et al., 2004).
Anticancer Potential
Investigations into the interaction of certain derivatives with DNA have implications for developing anti-cancer agents. Crystallographic and molecular mechanics calculations on related compounds suggest models for DNA-binding, essential for designing drugs with anticancer properties (Hudson et al., 1987).
Synthesis and QSAR Studies
Further research has focused on the synthesis and quantitative structure-activity relationship (QSAR) studies of furan-3-carboxamides, revealing some compounds' significant antimicrobial activity. These studies provide insights into optimizing chemical structures for enhanced biological activity (Zanatta et al., 2007).
Properties
IUPAC Name |
N-[4-amino-6-oxo-2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O4S/c20-16-15(22-17(26)13-7-4-10-28-13)18(27)24-19(23-16)29-11-14(25)21-9-8-12-5-2-1-3-6-12/h1-7,10H,8-9,11H2,(H,21,25)(H,22,26)(H3,20,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWGYMLSKZWJSK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.